Cas no 104325-75-9 (Benzenemethanol, 3-(2-naphthalenylmethoxy)-a-pentyl-)

• Product Name: Benzenemethanol, 3-(2-naphthalenylmethoxy)-a-pentyl-
• CAS No: 104325-75-9
• MF: C₂₃H₂₆O₂
• MW: 334.451346874237
• CID: 1147845
• PubChem ID: 21288496
• Update Time: 2025-04-20

Benzenemethanol, 3-(2-naphthalenylmethoxy)-a-pentyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(2-naphthalenylmethoxy)-a-pentyl-
• 3-(2-Naphthalenylmethoxy)-I+/--pentylbenzenemethanol
• CHEMBL8790
• MGZWDAYKPAVLRD-UHFFFAOYSA-N
• 104325-75-9
• SCHEMBL10656521
• DTXSID601233824
• 2-(3-(1-Hydroxyhexyl)phenoxymethyl)naphthalene
• CarbORev-5901

• Inchi： 1S/C23H26O2/c1-2-3-4-12-23(24)21-10-7-11-22(16-21)25-17-18-13-14-19-8-5-6-9-20(19)15-18/h5-11,13-16,23-24H,2-4,12,17H2,1H3
• InChI Key： MGZWDAYKPAVLRD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)OCC1C=CC2C=CC=CC=2C=1)CCCCC

Computed Properties

• Exact Mass: 334.19338
• Monoisotopic Mass: 334.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Benzenemethanol, 3-(2-naphthalenylmethoxy)-a-pentyl- Security Information

• Storage Condition：(BD767519)